Cas no 1982213-91-1 (2-cyclopropyl-4-quinolinecarboxylic acid hydrate)

• Product Name: 2-cyclopropyl-4-quinolinecarboxylic acid hydrate
• CAS No: 1982213-91-1
• MDL: MFCD26959528
• CID: 4632669
• Update Time: 2025-08-05

2-cyclopropyl-4-quinolinecarboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-quinolinecarboxylic acid hydrate

• MDL： MFCD26959528
• Inchi： InChI=1S/C13H11NO2.H2O/c15-13(16)10-7-12(8-5-6-8)14-11-4-2-1-3-9(10)11;/h1-4,7-8H,5-6H2,(H,15,16);1H2
• InChI Key： XQWKGZVXOCNEDF-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CC(=N2)C3CC3)C(=O)O.O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Additional information on 2-cyclopropyl-4-quinolinecarboxylic acid hydrate

2-Cyclopropyl-4-Quinolinecarboxylic Acid Hydrate (CAS No. 1982213-91-1): An Overview

2-Cyclopropyl-4-quinolinecarboxylic acid hydrate (CAS No. 1982213-91-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and quinoline moieties, exhibits promising biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings associated with this compound.

The chemical structure of 2-cyclopropyl-4-quinolinecarboxylic acid hydrate is defined by its cyclopropyl substituent attached to the quinoline ring at the 2-position and a carboxylic acid group at the 4-position. The presence of the cyclopropyl group imparts unique conformational flexibility and steric effects, which can influence the compound's interactions with biological targets. The quinoline scaffold is a well-known privileged structure in medicinal chemistry, often found in bioactive molecules with diverse pharmacological activities.

The synthesis of 2-cyclopropyl-4-quinolinecarboxylic acid hydrate has been reported using various methodologies. One common approach involves the condensation of a cyclopropyl-substituted aniline with an appropriate aldehyde or ketone, followed by cyclization to form the quinoline ring. Subsequent oxidation steps can introduce the carboxylic acid functionality at the desired position. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis, which enhance yield and reduce byproduct formation.

In terms of biological properties, 2-cyclopropyl-4-quinolinecarboxylic acid hydrate has demonstrated significant activity in several areas of interest. Studies have shown that this compound possesses potent antimicrobial properties against a range of bacterial strains, including both Gram-positive and Gram-negative species. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. Additionally, preliminary research suggests that 2-cyclopropyl-4-quinolinecarboxylic acid hydrate may have antiviral potential, particularly against RNA viruses such as influenza and coronaviruses.

Beyond its antimicrobial and antiviral activities, 2-cyclopropyl-4-quinolinecarboxylic acid hydrate has also been investigated for its anti-inflammatory properties. In vitro studies using human cell lines have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-cyclopropyl-4-quinolinecarboxylic acid hydrate is another important aspect to consider for its potential use in drug development. Initial studies indicate that this compound exhibits good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the lungs and liver. However, further research is needed to optimize its pharmacokinetic properties and ensure optimal therapeutic efficacy.

Toxicity studies on 2-cyclopropyl-4-quinolinecarboxylic acid hydrate have shown that it has a relatively low toxicity profile at therapeutic doses. In animal models, no significant adverse effects were observed at doses up to 500 mg/kg. However, as with any new chemical entity, comprehensive toxicity assessments are essential to ensure safety before advancing to clinical trials.

In conclusion, 2-cyclopropyl-4-quinolinecarboxylic acid hydrate (CAS No. 1982213-91-1) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its antimicrobial, antiviral, and anti-inflammatory properties, makes it an attractive candidate for further investigation in drug discovery and development. Ongoing research efforts are focused on optimizing its pharmacological properties and evaluating its efficacy in preclinical models of various diseases.